4-{2-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

• IUPAC Name: 4-[2-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C21H29N5O/c1-17(19-6-4-3-5-7-19)24-8-10-25(11-9-24)20-16-21(23-18(2)22-20)26-12-14-27-15-13-26/h3-7,16-17H,8-15H2,1-2H3
• InChI Key: ZBMXHYXIGUGAMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)N3CCN(CC3)C(C)C4=CC=CC=C4
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

This compound contains a morpholine ring, a pyrimidine ring, and a piperazine ring. Morpholine is a common motif in organic chemistry and is used as a building block in the synthesis of various pharmaceuticals and other organic compounds. Pyrimidine is a basic aromatic ring present in many natural products, including nucleotides of DNA and RNA. Piperazine is a common structural motif in pharmaceuticals and its derivatives are used in many fields of medicine.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring, followed by the attachment of the morpholine and piperazine rings. The exact synthetic route would depend on the specific substituents and their compatibility with the reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the three heterocyclic rings (morpholine, pyrimidine, and piperazine). The exact structure would depend on the specific substituents on these rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings and their substituents. For example, the morpholine ring could potentially undergo reactions at the nitrogen or the oxygen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the heterocyclic rings and their substituents. For example, the morpholine ring could confer basicity, while the pyrimidine ring could confer aromaticity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Given the presence of the morpholine, pyrimidine, and piperazine rings, it could potentially interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its specific biological activity. It could potentially be used as a lead compound in the development of new pharmaceuticals.